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Compound of Interest

Compound Name: Glucocheirolin

Cat. No.: B15586986

Essential Safety and Handling of Glucocheirolin

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, imnmediate safety and
logistical information for the handling of Glucocheirolin, including operational and disposal

plans.

Glucocheirolin is a member of the glucosinolate family, a class of sulfur-containing glycosides
found in cruciferous plants. While comprehensive safety data for Glucocheirolin is not readily
available, a cautious approach based on the handling of similar laboratory chemicals is
recommended. The primary concern with glucosinolates is their potential hydrolysis into
isothiocyanates, which can be reactive and may present health hazards.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Glucocheirolin is provided below.
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Property Value Source
Molecular Formula C11H21NO11Ss PubChem[1]
Molecular Weight 439.5 g/mol PubChem[1]
Appearance Solid PubChem[1]
Melting Point 168 °C PubChem[1]
Solubility Soluble in water BioCrick[2]
N Store at <-15°C in a dry and
Storage Conditions Extrasynthese[3]
dark place.
3-
Synonyms (Methylsulfonyl)propylglucosin BioCrick[2]

olate potassium salt

Personal Protective Equipment (PPE)

Given the absence of a specific Safety Data Sheet (SDS) for Glucocheirolin, the following
PPE is recommended as a minimum standard for handling the compound in a laboratory
setting. These recommendations are based on general best practices for handling chemical
reagents and information for related compounds.
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PPE Category Recommended Equipment

Tightly fitting safety goggles or a face shield that

protects the entire face from splashes should be
Eye/Face Protection worn.[4] If respiratory protection is also required,

a combination of goggles and a respirator, or a

full-face mask, should be used.[4][5]

Chemical-resistant gloves (e.qg., nitrile,
i neoprene) should be worn. The greatest danger
Hand Protection ) ) )
when handling chemicals is to the hands, and

appropriate gloves are essential.[4]

A laboratory coat or a long-sleeved overall is

required. For handling larger quantities or when
Body Protection there is a significant risk of splashing, a

chemical-resistant apron or suit should be

considered.[4]

If handling the powder outside of a fume hood or
if aerosolization is possible, a certified filtering
) ) half mask (or a half mask with appropriate
Respiratory Protection ]
filters) should be used.[4] Full-face masks or
respirator hoods with suitable filters also provide

adequate protection.[4]

) Closed-toe shoes are mandatory in a laboratory
Foot Protection )
setting.

Experimental Protocols: Safe Handling and Disposal

The following step-by-step procedures are designed to ensure the safe handling and disposal
of Glucocheirolin.

1. Preparation and Weighing:

o Before handling, ensure all necessary PPE is correctly worn.
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Conduct all handling of solid Glucocheirolin within a certified chemical fume hood to
minimize inhalation exposure.

Use a dedicated, clean spatula and weighing vessel.

Avoid raising dust. If the compound is a fine powder, handle it with extra care.

. Dissolving the Compound:

When dissolving Glucocheirolin, add the solid to the solvent slowly to avoid splashing.

As Glucocheirolin is soluble in water, be aware of potential hydrolysis, which may release
isothiocyanates. Perform this step in a fume hood.

. Experimental Use:

Keep containers of Glucocheirolin sealed when not in use.

Clearly label all solutions containing Glucocheirolin.

In the event of a spill, follow the emergency procedures outlined below.

. Disposal Plan:

All waste materials contaminated with Glucocheirolin, including empty containers, used
PPE, and contaminated labware, should be disposed of as chemical waste.

Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of
Glucocheirolin down the drain.

Contaminated washing water should be retained and disposed of as chemical waste.[6]

. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

« Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek medical attention.

Workflow for Safe Handling of Glucocheirolin
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Safe Handling and Emergency Response for Glucocheirolin

Preparation

Start: Handling Glucocheirolin

Y

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

\

Work in a Fume Hood

Handlin
Y .

Weigh Solid Glucocheirolin

\ AN

Cleanup and Dispos
Segregate Contaminated Waste Spill or Exposure Occurs
A/

Dispose as Chemical Waste Skin Contact: Eye Contact: Inhalation:
P Wash with Soap and Water Flush with Water Move to Fresh Air

Y
Clean Work Area Seek Medical Attention

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15586986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling and emergency response procedures for
Glucocheirolin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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